Cas no 2172074-01-8 (4-benzoylpiperidine-1-sulfonyl chloride)

• Product Name: 4-benzoylpiperidine-1-sulfonyl chloride
• CAS No: 2172074-01-8
• MF: C₁₂H₁₄ClNO₃S
• MW: 287.762461185455
• CID: 6612366
• PubChem ID: 165869893
• Update Time: 2025-05-19

4-benzoylpiperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-benzoylpiperidine-1-sulfonyl chloride
• 2172074-01-8
• EN300-1612262

• Inchi： 1S/C12H14ClNO3S/c13-18(16,17)14-8-6-11(7-9-14)12(15)10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： HNNXVPIBGBKJRJ-UHFFFAOYSA-N
• SMILES： ClS(N1CCC(C(C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 287.0382922g/mol
• Monoisotopic Mass: 287.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-benzoylpiperidine-1-sulfonyl chloride

4-Benzoylpiperidine-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 4-benzoylpiperidine-1-sulfonyl chloride, identified by the CAS number No 2172074-01-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a benzoyl group and a sulfonyl chloride moiety. The sulfonyl chloride group is particularly reactive, making this compound a valuable intermediate in various chemical syntheses.

Recent studies have highlighted the potential of 4-benzoylpiperidine-1-sulfonyl chloride in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. The benzoyl group attached to the piperidine ring contributes to the molecule's lipophilicity, which is crucial for its interaction with biological membranes and cellular targets.

In terms of synthesis, 4-benzoylpiperidine-1-sulfonyl chloride can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One of the most efficient routes involves the reaction of 4-benzoylpiperidine with thionyl chloride in the presence of a catalyst. This method ensures high yield and purity, making it suitable for large-scale production.

The chemical properties of 4-benzoylpiperidine-1-sulfonyl chloride are highly dependent on its functional groups. The sulfonyl chloride group is highly electrophilic, making it prone to nucleophilic attacks. This reactivity has been exploited in various coupling reactions, such as the formation of sulfonamides and sulfonate esters. These derivatives have found applications in materials science, particularly in the development of high-performance polymers and coatings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-benzoylpiperidine-1-sulfonyl chloride. Quantum mechanical calculations have revealed that the sulfonyl chloride group significantly polarizes the molecule, enhancing its reactivity towards nucleophiles. This understanding has enabled chemists to design more efficient synthetic pathways and optimize reaction conditions.

In conclusion, 4-benzoylpiperidine-1-sulfonyl chloride is a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.